![molecular formula C10H7FO2S B3237633 Methyl 4-fluorobenzo[b]thiophene-7-carboxylate CAS No. 1393437-20-1](/img/structure/B3237633.png)
Methyl 4-fluorobenzo[b]thiophene-7-carboxylate
Description
“Methyl 4-fluorobenzo[b]thiophene-7-carboxylate” is a chemical compound with the molecular formula C10H7FO2S . It belongs to the class of organic compounds known as benzo[b]thiophenes, which are aromatic heterocyclic compounds containing a benzene fused to a thiophene ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzo[b]thiophene ring system, which is a five-membered ring containing four carbon atoms and one sulfur atom, fused to a benzene ring. The compound also contains a fluorine atom attached to the fourth carbon of the benzo[b]thiophene ring and a methyl carboxylate group attached to the seventh carbon .Future Directions
Given the lack of information on “Methyl 4-fluorobenzo[b]thiophene-7-carboxylate”, future research could focus on studying its synthesis, properties, and potential applications. For example, it could be interesting to investigate its reactivity and potential uses in organic synthesis or materials science. Additionally, given the biological activity of other benzo[b]thiophene derivatives, it could also be worthwhile to study its potential biological activity .
properties
IUPAC Name |
methyl 4-fluoro-1-benzothiophene-7-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FO2S/c1-13-10(12)7-2-3-8(11)6-4-5-14-9(6)7/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIGPHQFRZHWBND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=C(C=C1)F)C=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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